Cas no 1093227-38-3 (2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one)

• Product Name: 2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one
• CAS No: 1093227-38-3
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD34593627
• CID: 2867705
• PubChem ID: 69627935
• Update Time: 2025-09-28

2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-6-hydroxy-
• SCHEMBL5989642
• 2-Bromo-6-hydroxy-3,4-dihydronaphthalen-1(2H)-one
• 1093227-38-3
• F95333
• 2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one

• MDL： MFCD34593627
• Inchi： 1S/C10H9BrO2/c11-9-4-1-6-5-7(12)2-3-8(6)10(9)13/h2-3,5,9,12H,1,4H2
• InChI Key： FMEHPEBLSCYPQK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(O)C=C2)CCC1Br

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one

2-Bromo-3,4-Dihydro-6-Hydroxynaphthalen-1(2H)-One: A Comprehensive Overview

Introduction to 2-Bromo-3,4-Dihydro-6-Hydroxynaphthalen-1(2H)-One

2-Bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one is a complex organic compound with the CAS number 1093227-38-3. This compound belongs to the class of naphthol derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a naphthalene ring system with a bromine atom at position 2, a hydroxyl group at position 6, and a ketone group at position 1. The dihydro designation indicates the presence of two hydrogen atoms in the ring system, contributing to its unique chemical properties.

Structural Analysis and Synthesis

The synthesis of 2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one involves multi-step organic reactions, often utilizing bromination and oxidation techniques. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. The compound's structure is particularly interesting due to its conjugated system, which influences its electronic properties and reactivity.

Chemical Properties and Reactivity

Understanding the chemical properties of 2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one is crucial for its application in various fields. The bromine atom at position 2 makes the compound highly reactive towards nucleophilic substitutions. Additionally, the hydroxyl group at position 6 can participate in hydrogen bonding, affecting solubility and stability. Recent research has highlighted the compound's ability to act as a precursor in the synthesis of bioactive molecules, such as anti-inflammatory agents and antioxidants.

Pharmacological Applications

The pharmacological potential of 2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one has been a focal point of recent studies. Preclinical trials have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound has shown promise in antioxidant assays, indicating its role in combating oxidative stress-related diseases. These findings underscore the importance of further clinical investigations to explore its therapeutic efficacy.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one is essential. Recent studies have evaluated its biodegradability under various environmental conditions. Results indicate that the compound exhibits moderate biodegradability, with microbial degradation being a significant pathway for its removal from aquatic systems. Additionally, safety assessments have revealed that it poses minimal acute toxicity risks when handled according to standard laboratory protocols.

Future Directions and Research Opportunities

The future of 2-bromo-3,4-dihydro-6-hydroxynaphthalen-1(2H)-one lies in exploring its potential applications across diverse industries. Ongoing research is focused on developing efficient synthesis methods and evaluating its bioavailability for pharmaceutical applications. Moreover, investigations into its role as a building block for advanced materials are expected to yield innovative solutions in nanotechnology and electronics.